Cas no 1806578-63-1 (4-(Bromomethyl)-3-methylphenylpropanal)

• Product Name: 4-(Bromomethyl)-3-methylphenylpropanal
• CAS No: 1806578-63-1
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 4961482
• Update Time: 2025-10-29

4-(Bromomethyl)-3-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-methylphenylpropanal

• Inchi： 1S/C11H13BrO/c1-8-5-10(9(2)7-13)3-4-11(8)6-12/h3-5,7,9H,6H2,1-2H3
• InChI Key： ZXSRURARWXVIHS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 4-(Bromomethyl)-3-methylphenylpropanal

4-(Bromomethyl)-3-methylphenylpropanal: A Comprehensive Overview

The compound 4-(Bromomethyl)-3-methylphenylpropanal, identified by the CAS number 1806578-63-1, is a fascinating molecule with significant applications in various fields of organic chemistry. This compound, often referred to as 4-(bromomethyl)-3-methylphenyl propanal, is a derivative of phenylpropanal with a bromomethyl group attached at the para position and a methyl group at the meta position. Its unique structure makes it a valuable intermediate in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the importance of 4-(bromomethyl)-3-methylphenyl propanal in the development of bioactive compounds. Researchers have explored its potential as a precursor for synthesizing heterocyclic compounds, which are known for their diverse biological activities. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them potential candidates for drug development.

The synthesis of 4-(bromomethyl)-3-methylphenyl propanal typically involves multi-step reactions, including Friedel-Crafts alkylation and subsequent oxidation processes. The bromomethyl group provides versatility in further functionalization, allowing chemists to introduce various substituents to tailor the molecule's properties. This compound's ability to undergo nucleophilic substitution reactions has been extensively utilized in the construction of biologically active molecules.

In terms of applications, 4-(bromomethyl)-3-methylphenyl propanal has found significant use in the synthesis of natural product analogs. For example, it has been employed as an intermediate in the total synthesis of certain alkaloids and terpenoids. Its role as a building block in these syntheses underscores its importance in organic chemistry research.

Moreover, advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing 4-(bromomethyl)-3-methylphenyl propanal. Recent research has focused on using microwave-assisted synthesis and catalytic systems to enhance reaction efficiency while reducing environmental impact. These developments not only improve the scalability of production but also align with current trends toward more eco-friendly chemical processes.

The structural uniqueness of 4-(bromomethyl)-3-methylphenyl propanal also makes it an interesting subject for theoretical studies. Computational chemists have utilized density functional theory (DFT) to investigate its electronic structure and reactivity patterns. These studies provide valuable insights into its interaction with biological targets, aiding in the design of more effective drug molecules.

In conclusion, 4-(bromomethyl)-3-methylphenyl propanal (CAS No. 1806578-63-1) is a versatile compound with wide-ranging applications in organic synthesis and drug discovery. Its structural features and reactivity make it an invaluable tool for chemists aiming to develop novel bioactive compounds. As research continues to uncover new possibilities for this molecule, its role in advancing chemical science is expected to grow significantly.